Cas no 2679920-65-9 ((2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

• Product Name: (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• CAS No: 2679920-65-9
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5805671
• PubChem ID: 165916338
• Update Time: 2025-06-08

(2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679920-65-9
• (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• EN300-28284474

• Inchi： 1S/C15H17NO4/c1-2-10-20-15(19)16-12(8-9-13(16)14(17)18)11-6-4-3-5-7-11/h2-7,12-13H,1,8-10H2,(H,17,18)/t12-,13-/m1/s1
• InChI Key： FJHSIWAROYJDAI-CHWSQXEVSA-N
• SMILES： O(CC=C)C(N1[C@@H](C(=O)O)CC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2679920-65-9)

The compound (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2679920-65-9) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including the pyrrolidine ring and phenyl substituent, make it a valuable intermediate for drug development and asymmetric synthesis. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most intriguing aspects of (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid is its stereochemistry. The (2R,5R) configuration ensures high enantiomeric purity, which is critical for applications in chiral drug synthesis. Researchers are increasingly focusing on enantioselective catalysis, and this compound serves as a promising building block for such reactions. Its carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization.

In the context of modern drug discovery, pyrrolidine-based compounds are widely explored due to their bioactivity and structural versatility. The presence of the phenyl group in CAS No. 2679920-65-9 contributes to its potential interactions with biological targets, such as enzymes and receptors. This aligns with the growing demand for small-molecule therapeutics targeting neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and industrial databases.

The prop-2-en-1-yloxy carbonyl moiety in this compound introduces additional functionalization opportunities. This group is often utilized in protecting strategies or as a handle for further chemical modifications. Given the rise of click chemistry and bioorthogonal reactions, such features are highly sought after in probe design and bioconjugation, areas that dominate recent publications and patent filings.

From a synthetic perspective, (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid exemplifies the convergence of green chemistry and efficiency. Solvent-free reactions, catalytic methods, and atom economy are hot topics in sustainable chemistry, and this compound’s synthesis can be tailored to meet these principles. Researchers often query "chiral synthesis methods" or "green chemistry applications," making this discussion timely and relevant.

Analytical characterization of CAS No. 2679920-65-9 typically involves techniques like NMR, HPLC, and mass spectrometry. The demand for high-purity chiral compounds has led to advancements in analytical technologies, another area of frequent searches. Ensuring the compound’s purity and stereochemical integrity is paramount, especially for preclinical studies where impurities can skew results.

Beyond pharmaceuticals, (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid finds utility in material science. Its rigid pyrrolidine core can be incorporated into polymers or supramolecular assemblies, addressing the interest in "smart materials" and "functional polymers." These keywords are increasingly popular in interdisciplinary research, bridging chemistry and engineering.

In summary, (2R,5R)-5-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2679920-65-9) is a multifaceted compound with broad applicability. Its chiral nature, functional groups, and compatibility with cutting-edge research trends make it a subject of ongoing investigation. As the scientific community prioritizes sustainability, enantioselectivity, and multifunctional materials, this compound is poised to remain at the forefront of innovation.